Cas no 959162-97-1 (Ethyl 6-chloro-4-(ethylamino)nicotinate)

Ethyl 6-chloro-4-(ethylamino)nicotinate structure

959162-97-1 structure

Product Name:Ethyl 6-chloro-4-(ethylamino)nicotinate

CAS No:959162-97-1

MF:C₁₀H₁₃ClN₂O₂

MW:228.675421476364

CID:3032570

Update Time:2023-09-11

Ethyl 6-chloro-4-(ethylamino)nicotinate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-chloro-4-(ethylamino)nicotinate
- AMY15522
- 6-Chloro-4-ethylamino-nicotinic acid ethyl ester
- ethyl 6-chloro-4-(ethylamino)pyridine-3-carboxylate
- Ethyl 6-chloro-4-(ethylamino)-3-pyridinecarboxylate (ACI)
- 6-Chloro-4-ethylaminonicotinic acid ethyl ester
- Ethyl 6-chloro-4-(ethylamino)nicotinate
- Inchi： 1S/C10H13ClN2O2/c1-3-12-8-5-9(11)13-6-7(8)10(14)15-4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
- InChI Key： DPLDFGSSJKFWNU-UHFFFAOYSA-N
- SMILES： O=C(C1C(NCC)=CC(Cl)=NC=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 214
XLogP3: 2.9
Topological Polar Surface Area: 51.2

Ethyl 6-chloro-4-(ethylamino)nicotinate Production Method

Production Method 1

40296-46-6

959162-97-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile , Water ; 18 h, 70 °C

Reference

: Process for preparation of FGFR inhibitor and application thereof

, World Intellectual Property Organization, , ,

Production Method 2

40296-46-6

959162-97-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 1 h, reflux

Reference

: Preparation of heterocondensed pyridones compounds and their use as IDH inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

40296-46-6

557-66-4

959162-97-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 12 h, 70 °C
1.2 Solvents: Water ; rt

Reference

: Preparation of quinazolines as inhibitors of the fibroblast growth factor receptor

, United States, , ,

Production Method 4

959162-97-1

Reaction Conditions

Reference

: Preparation of gem-disubstituted heterocyclic compounds and their use as IDH inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

959162-97-1

Reaction Conditions

Reference

: Preparation of dihydropyridopyrimidinyl, dihydronaphthyidinyl and related compounds useful as kinase inhibitors for the treatment of proliferative diseases

, United States, , ,

Production Method 6

40296-46-6

959162-97-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 22 - 24 h, 25 - 35 °C

Reference

: Process preparation of Ripretinib and solid state forms

, World Intellectual Property Organization, , ,

Production Method 7

40296-46-6

959162-97-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 0 °C; 0 °C → rt; rt

Reference

: Preparation of dihydronaphthyridines and related compounds useful as kinase inhibitors for the treatment of proliferative diseases

, World Intellectual Property Organization, , ,

Production Method 8

40296-46-6

959162-97-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 0 °C; overnight, rt

Reference

: Preparation of heterocyclic ureas as kinase inhibitors useful for the treatment of proliferative and inflammatory diseases

, World Intellectual Property Organization, , ,

Production Method 9

40296-46-6

959162-97-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Ethanol , Acetonitrile ; rt; overnight, 70 °C

Reference

: Process for preparation of Fgfr4 inhibitor and application

, World Intellectual Property Organization, , ,

Production Method 10

40296-46-6

959162-97-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 8 h, 70 °C

Reference

: Discovery of 1,6-Naphthyridin-2(1H)-one Derivatives as Novel, Potent, and Selective FGFR4 Inhibitors for the Treatment of Hepatocellular Carcinoma

Zhang, Xiaomeng; Wang, Yazhou; Ji, Jianfeng; Si, Dongjuan; Bao, Xueting; et al, Journal of Medicinal Chemistry, 2022, 65(11), 7595-7618

Production Method 11

40296-46-6

959162-97-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 30 min, 0 °C; 2 h, 0 °C → rt

Reference

: Preparation of heteroarylaminonaphthyridinone derivatives for use as multiple kinase pathway inhibitors

, World Intellectual Property Organization, , ,